Cas no 1806698-02-1 (Ethyl 2-(3-chloropropyl)-4-(hydroxymethyl)benzoate)
Ethyl 2-(3-chloropropyl)-4-(hydroxymethyl)benzoate is a versatile intermediate in organic synthesis, featuring both a reactive chloropropyl group and a hydroxymethyl functionality. The presence of these substituents enables selective modifications, making it valuable for constructing complex molecules in pharmaceutical and fine chemical applications. The ester group enhances solubility in organic solvents, facilitating further derivatization. Its well-defined structure ensures consistent reactivity, supporting controlled transformations such as nucleophilic substitutions or ester hydrolysis. This compound is particularly useful in medicinal chemistry for the development of bioactive scaffolds. Proper handling is advised due to the reactive chloroalkyl moiety. Storage under inert conditions is recommended to maintain stability.
1806698-02-1 structure
Product Name:Ethyl 2-(3-chloropropyl)-4-(hydroxymethyl)benzoate
CAS No:1806698-02-1
MF:C13H17ClO3
MW:256.725283384323
CID:4794792
Update Time:2025-06-06
Ethyl 2-(3-chloropropyl)-4-(hydroxymethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(3-chloropropyl)-4-(hydroxymethyl)benzoate
-
- Inchi： 1S/C13H17ClO3/c1-2-17-13(16)12-6-5-10(9-15)8-11(12)4-3-7-14/h5-6,8,15H,2-4,7,9H2,1H3
- InChI Key： BFSZMHVBFMBLNO-UHFFFAOYSA-N
- SMILES： ClCCCC1C=C(CO)C=CC=1C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 233
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5
Ethyl 2-(3-chloropropyl)-4-(hydroxymethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015004180-250mg |
Ethyl 2-(3-chloropropyl)-4-(hydroxymethyl)benzoate |
1806698-02-1 | 97% | 250mg |
470.40 USD | 2021-05-31 | |
| Alichem | A015004180-500mg |
Ethyl 2-(3-chloropropyl)-4-(hydroxymethyl)benzoate |
1806698-02-1 | 97% | 500mg |
823.15 USD | 2021-05-31 | |
| Alichem | A015004180-1g |
Ethyl 2-(3-chloropropyl)-4-(hydroxymethyl)benzoate |
1806698-02-1 | 97% | 1g |
1,460.20 USD | 2021-05-31 |
Ethyl 2-(3-chloropropyl)-4-(hydroxymethyl)benzoate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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